Cas no 1049452-00-7 (N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide)

• Product Name: N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide
• CAS No: 1049452-00-7
• MF: C₁₆H₂₁N₅O₃
• MW: 331.369642972946
• CID: 5759744
• Update Time: 2025-07-09

N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-methylpyrrol-2-yl)-2-pyrrolidin-1-ylethyl]-N'-(1,2-oxazol-3-yl)oxamide
• N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide

• Inchi： 1S/C16H21N5O3/c1-20-7-4-5-12(20)13(21-8-2-3-9-21)11-17-15(22)16(23)18-14-6-10-24-19-14/h4-7,10,13H,2-3,8-9,11H2,1H3,(H,17,22)(H,18,19,23)
• InChI Key： WHDMVIJVNVLGBF-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CN1C)N1CCCC1)(=O)C(NC1C=CON=1)=O

Additional information on N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide

Professional Introduction to Compound with CAS No. 1049452-00-7 and Product Name: N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide

N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide, a compound with the CAS number 1049452-00-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates several key motifs that are highly relevant to contemporary research in drug discovery and development.

The presence of a 1-methyl-1H-pyrrol moiety in the compound's side chain is particularly noteworthy. Pyrrole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this group into the molecular framework suggests that the compound may exhibit similar pharmacological effects. Furthermore, the pyrrolidin ring adds another layer of complexity, contributing to the compound's potential for binding to specific biological targets.

The central core of the compound, which includes a 1,2-oxazol ring, is another critical feature. Oxazole derivatives are known for their role in various pharmacological applications, including as anticonvulsants, antimicrobial agents, and even in the development of pesticides. The combination of these heterocyclic structures in a single molecule creates a unique chemical entity that may possess multiple binding sites capable of interacting with biological receptors.

In recent years, there has been a growing interest in designing molecules that can modulate multiple biological pathways simultaneously. The structure of N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide aligns well with this trend. The compound's ability to interact with various targets makes it a promising candidate for developing novel therapeutic agents. For instance, its dual interaction with enzymes and receptors could lead to synergistic effects that enhance its therapeutic efficacy.

The pharmacokinetic properties of this compound are also an area of active investigation. The presence of multiple heterocyclic rings suggests that it may exhibit good solubility and bioavailability, which are crucial factors for drug development. Additionally, the compound's stability under various conditions is being evaluated to ensure its suitability for clinical use. Preliminary studies indicate that it remains stable under physiological conditions, which is a positive sign for its potential as a drug candidate.

The synthesis of N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-yl)ethyl]-N-(1,2-oxazol-3-yl)ethanediamide involves several sophisticated chemical steps that highlight the expertise required in pharmaceutical chemistry. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its structural versatility. For instance, derivatives of this compound may serve as intermediates in the synthesis of novel pesticides or as functional additives in advanced materials. This broadens the scope of its utility and underscores the importance of investing in its further development.

In conclusion, N'-[2-(1-methyl-1H-pyrrol-2-yl)-2-(pyrrolidin-1-y l)ethyl]-N-(1,2-o xazol -3 -y l)ethanediamide (CAS No. 1049452 -00 -7) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.